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Compound of Interest

Compound Name: Alorac

Cat. No.: B095763 Get Quote

An examination of available data on Alorac reveals its classification as a plant growth regulator

and herbicide. However, a significant gap exists in the scientific literature regarding its potential

applications or research within the fields of drug development and human health.

Alorac is a synthetic, halogenated aliphatic compound primarily recognized for its role in

agriculture.[1] Its mode of action involves the inhibition of gibberellin biosynthesis, a crucial

hormone for plant growth and development. This activity underlies its function as a plant growth

regulator and herbicide.[1]

Publicly available data provides details on its chemical structure and properties. Alorac has the

chemical formula C₅HCl₅O₃ and a molecular mass of 286.3 g/mol .[1][2] It is also known by the

systematic name (2Z)-2,3,5,5,5-pentachloro-4-oxo-2-pentenoic acid.[2]

Despite its characterization in the agricultural domain, there is a notable absence of research

pertaining to Alorac in the context of pharmacology and medicine. A comprehensive search of

scientific databases yields no information on its mechanism of action in biological systems

beyond plants, nor any investigation into its potential as a therapeutic agent. Consequently,

there are no established signaling pathways, experimental protocols, or quantitative data

related to its effects in human or animal models for drug development purposes.

Information regarding its human toxicity, environmental fate, and degradation is also scarce.[1]

Existing documentation primarily focuses on its chemical synthesis and properties as a

pesticide.[1]
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In conclusion, while Alorac is a known entity in the field of agricultural science, it does not

appear to be a subject of research for pharmaceutical or therapeutic applications. The lack of

data precludes the creation of a detailed technical guide or whitepaper on its core research for

an audience of researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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